Cas no 1252450-11-5 (tert-Butyl ((1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-4-yl)methyl)carbamate)

• Product Name: tert-Butyl ((1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-4-yl)methyl)carbamate
• CAS No: 1252450-11-5
• MF: C₂₀H₂₈N₂O₅
• MW: 376.446725845337
• MDL: MFCD21098872
• CID: 2090860
• PubChem ID: 51129966
• Update Time: 2025-06-08

tert-Butyl ((1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-4-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-4-yl)methyl)carbamate
• tert-Butyl((1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-4-yl)methyl)carbamate
• [1-(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester
• Z972477270
• tert-butyl N-[[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidin-4-yl]methyl]carbamate
• 1252450-11-5
• tert-butyl N-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-4-yl]methyl}carbamate
• AKOS024463216
• DB-215322
• G66486
• Carbamic acid, N-[[1-[(2,3-dihydro-1,4-benzodioxin-2-yl)carbonyl]-4-piperidinyl]methyl]-, 1,1-dimethylethyl ester

• MDL： MFCD21098872
• Inchi： 1S/C20H28N2O5/c1-20(2,3)27-19(24)21-12-14-8-10-22(11-9-14)18(23)17-13-25-15-6-4-5-7-16(15)26-17/h4-7,14,17H,8-13H2,1-3H3,(H,21,24)
• InChI Key： SPCMAPIKMJWXEN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(N1CCC(CNC(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 376.19982200g/mol
• Monoisotopic Mass: 376.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.1Ų

Additional information on tert-Butyl ((1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-4-yl)methyl)carbamate

Introduction to Tert-Butyl ((1-(2,3-Dihydrobenzo[b][1,4]Dioxine-2-Carbonyl)piperidin-4-yl)methyl)Carbamate (CAS No. 1252450-11-5)

Tert-butyl ((1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-4-yl)methyl)carbamate, identified by its CAS number 1252450-11-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a piperidine ring and a carbamate moiety. The presence of these structural elements contributes to its unique chemical properties and biological interactions. Specifically, the piperidine ring is known to be a common pharmacophore in many bioactive molecules, while the carbamate group often serves as a key site for interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The structure of tert-butyl ((1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-4-yl)methyl)carbamate suggests that it may have the potential to interact with such pathways due to its complex molecular framework. This has led to several preliminary studies aimed at exploring its pharmacological profile.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological disorders. The piperidine moiety, in particular, has been extensively studied for its ability to cross the blood-brain barrier and interact with central nervous system receptors. This property makes it an attractive candidate for developing drugs that target neurological conditions such as depression, anxiety, and neurodegenerative diseases.

Furthermore, the carbamate group in the molecule can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. This feature enhances the compound's ability to interact with enzymes and receptors in a highly specific manner. Such specificity is essential for developing drugs with minimal side effects and high efficacy.

Recent research has begun to uncover the potential therapeutic applications of this compound. Studies have shown that derivatives of piperidine-based molecules can modulate neurotransmitter release and receptor activity. For instance, some piperidine derivatives have been found to enhance the activity of serotonin receptors, which could have implications for treating mood disorders.

The dihydrobenzo[b][1,4]dioxine moiety in the structure of tert-butyl ((1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-4-yl)methyl)carbamate adds another layer of complexity and potential functionality. This aromatic ring system has been implicated in various biological processes and has been explored in the development of drugs targeting inflammation and pain. The presence of this moiety suggests that the compound may have anti-inflammatory properties, which could make it useful in treating conditions such as arthritis or inflammatory bowel disease.

In addition to its potential neurological and anti-inflammatory applications, this compound may also have utility in other therapeutic areas. For example, its structural features could make it a valuable tool for studying enzyme mechanisms and developing inhibitors for various metabolic pathways. The carbamate group, in particular, can serve as a handle for designing molecules that interact with specific enzymes involved in drug metabolism or signal transduction.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

The development of synthetic methodologies for complex molecules like this one is crucial for advancing pharmaceutical research. Efficient synthetic routes not only facilitate laboratory-scale production but also open up possibilities for large-scale manufacturing if needed. This aspect is particularly important for compounds that show promising preclinical results and move towards clinical trials.

The pharmacokinetic properties of tert-butyl ((1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-4-yl)methyl)carbamate are also under investigation. Understanding how the body processes this compound is essential for determining its dosing regimen and potential side effects. Preliminary studies suggest that it may have favorable pharmacokinetic profiles, including good solubility and bioavailability.

In conclusion, tert-butyl ((1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-4-yl)methyl)carbamate (CAS No. 1252450-11-5) is a promising compound with diverse potential applications in pharmaceutical research. Its unique molecular structure suggests that it may interact with multiple biological targets involved in neurological disorders and inflammation. Ongoing research aims to fully elucidate its pharmacological properties and explore its therapeutic potential further.